Cas no 1807024-99-2 (Ethyl 2-bromo-6-cyano-3-hydroxybenzoate)

• Product Name: Ethyl 2-bromo-6-cyano-3-hydroxybenzoate
• CAS No: 1807024-99-2
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4947306
• Update Time: 2025-05-25

Ethyl 2-bromo-6-cyano-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-cyano-3-hydroxybenzoate

• Inchi： 1S/C10H8BrNO3/c1-2-15-10(14)8-6(5-12)3-4-7(13)9(8)11/h3-4,13H,2H2,1H3
• InChI Key： BTBXMUQJZZYTAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C#N)=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-bromo-6-cyano-3-hydroxybenzoate

Ethyl 2-bromo-6-cyano-3-hydroxybenzoate (CAS No. 1807024-99-2): A Versatile Intermediate in Modern Chemical Biology

Ethyl 2-bromo-6-cyano-3-hydroxybenzoate (CAS No. 1807024-99-2) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, characterized by its bromine, cyano, and hydroxyl functional groups, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its versatility makes it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

The structural motif of Ethyl 2-bromo-6-cyano-3-hydroxybenzoate is particularly noteworthy for its ability to interact with biological targets in multiple ways. The presence of a bromine atom at the 2-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is essential for constructing complex molecular architectures, which are often required in drug design.

The cyano group at the 6-position introduces a polar character to the molecule, improving its solubility in polar solvents and facilitating interactions with polar biological targets. Additionally, the hydroxyl group at the 3-position can participate in hydrogen bonding, a key interaction mode in many biological processes. These features make Ethyl 2-bromo-6-cyano-3-hydroxybenzoate an excellent scaffold for designing molecules with specific biological activities.

Recent advancements in chemical biology have highlighted the importance of intermediates like Ethyl 2-bromo-6-cyano-3-hydroxybenzoate in the development of small-molecule inhibitors and probes. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting enzymes involved in cancer metabolism. The bromine and cyano groups provide handles for further derivatization, enabling the creation of molecules that selectively inhibit specific enzymatic pathways.

In addition to its role in drug discovery, Ethyl 2-bromo-6-cyano-3-hydroxybenzoate has been utilized in biochemical research to study enzyme mechanisms and protein-ligand interactions. Its structural features allow researchers to modulate binding affinities and selectivity, providing insights into the molecular basis of biological processes. This has been particularly valuable in understanding how small molecules interact with complex protein targets.

The synthesis of Ethyl 2-bromo-6-cyano-3-hydroxybenzoate involves multi-step organic transformations that highlight its synthetic utility. The bromination of a precursor benzene derivative followed by cyano and hydroxyl group introductions showcases the compound's versatility as a building block. These synthetic strategies are not only efficient but also scalable, making it suitable for industrial applications where large quantities of high-purity intermediates are required.

The growing interest in green chemistry has also influenced the synthesis of Ethyl 2-bromo-6-cyano-3-hydroxybenzoate. Researchers are increasingly exploring catalytic methods and solvent-free reactions to minimize waste and improve sustainability. These approaches align with the broader goals of reducing environmental impact while maintaining high yields and purity standards.

Future research directions may focus on expanding the applications of Ethyl 2-bromo-6-cyano-3-hydroxybenzoate by exploring new synthetic pathways and functionalizations. The integration of computational methods into drug design could further enhance its utility by predicting molecular interactions and optimizing lead compounds. Such advancements would not only accelerate drug discovery but also contribute to a deeper understanding of biological systems.

In conclusion, Ethyl 2-bromo-6-cyano-3-hydroxybenzoate (CAS No. 1807024-99-2) is a multifaceted intermediate with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from synthesizing novel therapeutic agents to studying complex biological processes. As research continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of life sciences and developing innovative solutions for health challenges.